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Compound of Interest

Compound Name: KU-60019

Cat. No.: B1683989 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

potent compounds like KU-60019, an ATM kinase inhibitor, are paramount to ensuring

laboratory safety and environmental compliance.[1][2][3][4][5] This guide provides a

comprehensive, step-by-step operational plan for the safe disposal of KU-60019, adhering to

standard laboratory chemical waste guidelines.

Understanding KU-60019: Hazard Profile and
Handling
KU-60019 is a potent and selective inhibitor of Ataxia-Telangiectasia Mutated (ATM) kinase, a

critical enzyme in the DNA damage response pathway.[6][7][8] While a specific, detailed

disposal protocol for KU-60019 is not publicly available, its nature as a bioactive small

molecule necessitates its treatment as hazardous chemical waste. The following table

summarizes key safety-related information.
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Parameter Value/Information Source

Chemical Name

rel-2R,6S-dimethyl-N-[5-[6-(4-

morpholinyl)-4-oxo-4H-pyran-

2-yl]-9H-thioxanthen-2-yl]-4-

morpholineacetamide

[6]

CAS Number 925701-46-8 [6][9][10]

Molecular Formula C₃₀H₃₃N₃O₅S [6][10]

Appearance Solid, light beige [10]

Solubility DMSO: 50 mg/mL [10]

Storage 2-8°C [10]

Toxicity

While specific toxicity data is

not readily available, as a

potent kinase inhibitor, it

should be handled with care to

avoid exposure.

[7]

Experimental Protocols: Safe Disposal Workflow
The disposal of KU-60019, whether in solid form or dissolved in a solvent like DMSO, must

follow established hazardous waste procedures. The following workflow outlines the necessary

steps.

1. Personal Protective Equipment (PPE): Before handling KU-60019 for disposal, ensure the

following PPE is worn:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

Laboratory coat

2. Waste Segregation and Collection:
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Solid Waste:

Collect pure KU-60019 powder and any contaminated consumables (e.g., weighing paper,

pipette tips) in a designated, properly labeled hazardous waste container.

The container must be made of a compatible material (e.g., polyethylene) and have a

secure, tight-fitting lid.

Liquid Waste (DMSO solution):

Collect KU-60019 solutions in a designated, labeled hazardous waste container for

organic solvents.

Do not mix with aqueous waste or other incompatible chemicals.

The container should be stored in a secondary containment tray to prevent spills.

Empty Containers:

An empty container that held KU-60019 must be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone).[11]

The rinseate must be collected and disposed of as hazardous liquid waste.[11]

After triple-rinsing, the original labels should be defaced, and the container can be

disposed of as regular lab glass or plastic waste, in accordance with institutional

guidelines.[11]

3. Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (KU-60019), and the primary hazard (e.g., "Toxic").

Waste containers should be kept closed except when adding waste.[12][13]

Store the waste in a designated Satellite Accumulation Area (SAA) that is inspected weekly

for leaks.[12][13]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1683989?utm_src=pdf-body
https://www.benchchem.com/product/b1683989?utm_src=pdf-body
https://www.benchchem.com/product/b1683989?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1683989?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Disposal Request:

Once the waste container is full or has been accumulating for a specified period (often up to

one year for partially filled containers), a pickup request should be submitted to your

institution's Environmental Health and Safety (EH&S) or equivalent department.[11][13]

Do not dispose of KU-60019 down the drain or in the regular trash.[14][15]

Logical Workflow for KU-60019 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of KU-60019.
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Start: KU-60019 Waste Generated
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Caption: Disposal workflow for KU-60019 from generation to final pickup.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

KU-60019, protecting both personnel and the environment. Always consult your institution's

specific chemical hygiene and waste management plans for detailed local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Development of ATM Inhibitors in Cancer Therapy - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. What are ATM inhibitors and how do they work? [synapse.patsnap.com]

3. The Development of ATM Inhibitors in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. researchgate.net [researchgate.net]

6. caymanchem.com [caymanchem.com]

7. merckmillipore.com [merckmillipore.com]

8. KU 60019 | CAS 925701-46-8 | KU60019 | Tocris Bioscience [tocris.com]

9. merckmillipore.com [merckmillipore.com]

10. ATM Inhibitor, KU 60019 [sigmaaldrich.com]

11. vumc.org [vumc.org]

12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

13. ehrs.upenn.edu [ehrs.upenn.edu]

14. orf.od.nih.gov [orf.od.nih.gov]

15. Hazardous Waste and Disposal - American Chemical Society [acs.org]

To cite this document: BenchChem. [Navigating the Safe Disposal of KU-60019: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683989#ku-60019-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1683989?utm_src=pdf-body
https://www.benchchem.com/product/b1683989?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/40024979/
https://pubmed.ncbi.nlm.nih.gov/40024979/
https://synapse.patsnap.com/article/what-are-atm-inhibitors-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC11933189/
https://www.scbt.com/browse/atm-inhibitors
https://www.researchgate.net/publication/389495660_The_Development_of_ATM_Inhibitors_in_Cancer_Therapy
https://www.caymanchem.com/product/17502/ku-60019
https://www.merckmillipore.com/IN/en/product/ATM-Inhibitor-KU-60019-CAS-925701-46-8-Calbiochem,EMD_BIO-531978
https://www.tocris.com/products/ku-60019_4176
https://www.merckmillipore.com/INTL/en/product/msds/EMD_BIO-531978
https://www.sigmaaldrich.com/US/en/product/mm/531978
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1683989#ku-60019-proper-disposal-procedures
https://www.benchchem.com/product/b1683989#ku-60019-proper-disposal-procedures
https://www.benchchem.com/product/b1683989#ku-60019-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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